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Compound Name:
(tetrahydro-2H-pyran-3-

yl)methanamine hydrochloride

Cat. No.: B147239 Get Quote

Safety Handling Protocols for (Tetrahydro-2H-
pyran-3-yl)methanamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of

(tetrahydro-2H-pyran-3-yl)methanamine hydrochloride (CAS No. 1159599-89-9). The

information herein is a compilation of safety data from publicly available sources and general

best practices for handling amine hydrochlorides. It is imperative to consult the specific Safety

Data Sheet (SDS) provided by the supplier before commencing any work with this chemical.

Hazard Identification and Classification
(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride is a chemical intermediate used in

pharmaceutical research.[1] Based on available data, this compound is classified as causing

serious eye damage.[2] Analogous compounds, such as other amine hydrochlorides, may also

cause skin and respiratory tract irritation. It is typically a yellow to white solid.[1]

Globally Harmonized System (GHS) Classification:
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Hazard Class Hazard Statement Signal Word Pictogram

Serious Eye

Damage/Eye Irritation

H318: Causes serious

eye damage[2]
Danger Corrosion

Note: This table is based on aggregated GHS information. Always refer to the supplier-specific

SDS for the most accurate and complete hazard information.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling this compound to ensure

appropriate PPE is selected.[3] The following PPE is recommended as a minimum standard:

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat or chemical-resistant

suit.

Prevents skin contact which

may cause irritation.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.[3]

Minimizes the inhalation of any

dust or aerosols.

Footwear
Closed-toe shoes, preferably

safety footwear.

Protects feet from spills and

falling objects.

Experimental Protocols
Weighing and Transferring the Compound
Objective: To safely and accurately weigh and transfer (tetrahydro-2H-pyran-3-
yl)methanamine hydrochloride powder.
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Materials:

(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride

Spatula

Weighing paper or boat

Analytical balance

Receiving vessel (e.g., round-bottom flask, beaker)

Appropriate PPE

Procedure:

Preparation: Ensure the chemical fume hood is operational and the work area is clean and

uncluttered. Don all required PPE.

Tare Balance: Place the weighing paper or boat on the analytical balance and tare the

weight.

Dispensing: Carefully open the container of (tetrahydro-2H-pyran-3-yl)methanamine
hydrochloride. Use a clean spatula to transfer the desired amount of the solid onto the

weighing paper. Avoid creating dust.

Weighing: Record the weight of the compound.

Transfer: Carefully transfer the weighed solid into the receiving vessel.

Cleaning: Clean the spatula and any residual powder from the work surface. Dispose of

contaminated weighing paper as chemical waste.

Storage: Securely close the container of (tetrahydro-2H-pyran-3-yl)methanamine
hydrochloride and return it to its designated storage location.[1]

Small Spill Clean-up Protocol
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Objective: To safely clean up a small spill of (tetrahydro-2H-pyran-3-yl)methanamine
hydrochloride.

Materials:

Spill kit containing:

Absorbent material (e.g., sand, vermiculite)

Waste container with a lid

Dustpan and brush

Appropriate PPE

Procedure:

Evacuate and Alert: Alert personnel in the immediate area of the spill. If the spill is large or

you are unsure how to proceed, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department.

Containment: For a small, manageable spill, prevent the spread of the powder.

Absorption: Cover the spill with an inert absorbent material.

Collection: Carefully sweep the absorbed material into a dustpan and transfer it to a labeled

waste container.

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of the waste material according to institutional and local regulations.

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. If irritation persists, seek medical

attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Visual Protocols
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Caption: General workflow for safely handling chemical compounds.
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Immediate First Aid

Accidental Exposure
Occurs

Eye Contact:
Flush with water for 15 min

Skin Contact:
Wash with soap & water

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, do not induce vomiting

Seek Immediate
Medical Attention

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Caption: Emergency response procedure for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety handling procedures for (tetrahydro-2H-pyran-3-
yl)methanamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147239#safety-handling-procedures-for-tetrahydro-
2h-pyran-3-yl-methanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b147239#safety-handling-procedures-for-tetrahydro-2h-pyran-3-yl-methanamine-hydrochloride
https://www.benchchem.com/product/b147239#safety-handling-procedures-for-tetrahydro-2h-pyran-3-yl-methanamine-hydrochloride
https://www.benchchem.com/product/b147239#safety-handling-procedures-for-tetrahydro-2h-pyran-3-yl-methanamine-hydrochloride
https://www.benchchem.com/product/b147239#safety-handling-procedures-for-tetrahydro-2h-pyran-3-yl-methanamine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147239?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

